Cas no 1895787-54-8 (3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide
• CAS No: 1895787-54-8
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5182278
• Update Time: 2025-11-01

3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 3-amino-N,N-dimethyl-1-(1-methylethyl)-

• Inchi： 1S/C9H16N4O/c1-6(2)13-7(5-8(10)11-13)9(14)12(3)4/h5-6H,1-4H3,(H2,10,11)
• InChI Key： KATXHTXORDKIOI-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(N(C)C)=O)=CC(N)=N1

Additional information on 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide

Introduction to 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1895787-54-8)

3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1895787-54-8, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The molecular structure of 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide incorporates several key functional groups, including an amino group at the 3-position, an isopropyl substituent at the 1-position, and a N,N-dimethylamino group, which contribute to its distinct chemical reactivity and potential biological efficacy.

The significance of this compound in modern pharmaceutical research is underscored by its potential applications in the development of novel therapeutic agents. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the amino and carboxamide functionalities in 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide enhances its ability to interact with biological targets, making it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide with high precision. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. For instance, preliminary computational analyses indicate that this molecule could interfere with the function of kinases and proteases, which are critical targets in oncology and inflammatory diseases.

The synthesis of 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution, condensation reactions, and protection-deprotection strategies to achieve the desired molecular architecture. The efficiency and scalability of this synthetic route are crucial for its potential industrial application in pharmaceutical manufacturing.

In vitro studies have begun to elucidate the pharmacological profile of 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide. Initial experiments have demonstrated its ability to modulate cellular pathways associated with cancer progression. Specifically, researchers have observed dose-dependent inhibition of proliferation in several cancer cell lines, suggesting its potential as an antitumor agent. Additionally, the compound has shown promise in reducing inflammation by inhibiting key pro-inflammatory cytokines.

The pharmacokinetic properties of 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide are also being thoroughly investigated. Preliminary data indicate that the compound exhibits moderate solubility in aqueous solutions, which is favorable for formulation into oral or injectable medications. Furthermore, its metabolic stability suggests a reasonable half-life in vivo, allowing for effective therapeutic dosing.

The safety profile of 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide is another critical aspect being evaluated. Acute toxicity studies have shown minimal adverse effects at tested doses, indicating a relatively low risk profile. However, long-term studies are necessary to fully assess any potential chronic health effects.

The role of 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide in combination therapies is also an area of active research. Its ability to interact with multiple biological targets suggests that it could be used synergistically with other drugs to enhance therapeutic outcomes. For example, its potential inhibition of both kinase activity and inflammatory pathways makes it a candidate for combination regimens targeting complex diseases such as rheumatoid arthritis and certain types of cancer.

The development of novel drug candidates like 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of high-throughput screening technologies has accelerated the identification of promising compounds from large libraries. This approach has been instrumental in discovering new analogs with improved pharmacological properties.

The future directions for research on 3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide include optimizing its synthetic route for cost-effective production and conducting extensive preclinical studies to support its transition into clinical trials. Advances in drug delivery systems may also enhance the therapeutic efficacy of this compound by improving its bioavailability and targeted action.

In conclusion,3-amino-1-isopropyl-N,N-dimethyl-1H-pyrazole-5-carboxamide (CAS No. 1895787-54-8) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique molecular structure and promising biological activities position it as a valuable asset in the ongoing quest to develop innovative treatments for various diseases.